Cas no 116850-67-0 (4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)-)

4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)- structure
116850-67-0 structure
Product Name:4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)-
CAS No:116850-67-0
MF:C10H10ClN3S
MW:239.724499225616
CID:139863
PubChem ID:3088012
Update Time:2025-04-19

4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,3-(2-chlorophenyl)-4-methyl-5-(methylthio)-
    • 3-(2-chlorophenyl)-4-methyl-5-methylsulfanyl-1,2,4-triazole
    • 3-(2-Chlorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
    • ACMC-20mmv2
    • AG-D-38444
    • CHEMBL279929
    • CTK4B0017
    • SureCN9226272
    • 116850-67-0
    • AKOS016994971
    • 4H-1,2,4-Triazole, 3-(2-chlorophenyl)-4-methyl-5-(methylthio)-
    • DTXSID70151553
    • SCHEMBL9226272
    • Inchi: 1S/C10H10ClN3S/c1-14-9(12-13-10(14)15-2)7-5-3-4-6-8(7)11/h3-6H,1-2H3
    • InChI Key: HIYWYLKCJFGGSX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NN=C(N1C)SC

Computed Properties

  • Exact Mass: 239.0286
  • Monoisotopic Mass: 239.028396
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.34
  • Boiling Point: 420.4°C at 760 mmHg
  • Flash Point: 208°C
  • Refractive Index: 1.655
  • PSA: 30.71
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